Cas no 136379-74-3 ((1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene)

• Product Name: (1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
• CAS No: 136379-74-3
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 1240568
• PubChem ID: 178319
• Update Time: 2025-04-20

(1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene Chemical and Physical Properties

Names and Identifiers

• (1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
• (1aS,4S,4aR,7S,7aR,7bS)-1,1,4,7-tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
• 1,1,4,7-Tetramethyldecahydro-1H-4,7-epoxycyclopropa[e]azulene
• 136379-74-3
• DTXSID00929368
• 4,7-Epoxy-1H-cycloprop(e)azulene, decahydro-1,1,4,7-tetramethyl-, (1aalpha,4alpha,4abeta,7alpha,7abeta,7balpha)-

• Inchi： 1S/C15H24O/c1-13(2)9-5-7-14(3)10-6-8-15(4,16-14)12(10)11(9)13/h9-12H,5-8H2,1-4H3/t9-,10+,11-,12-,14+,15?/m1/s1
• InChI Key： XMYINGMBVGGPBQ-BMYRBOCRSA-N
• SMILES： O1[C@@]2(C)CC[C@H]3C(C)(C)[C@H]3[C@@H]3C1(C)CC[C@@H]32

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 264.4°C at 760 mmHg
• Flash Point: 96.6°C
• Refractive Index: 1.517
• PSA: 9.23